Osteoporosis

Description

Osteoporosis is a systemic skeletal disease characterized by low bone mass and microarchitectural deterioration of bone tissue, leading to increased bone fragility and a consequent increase in fracture risk. It often progresses silently until a fracture occurs, commonly affecting the hip, spine, or wrist. Risk factors include age, genetics, hormonal changes, nutritional deficiencies, and certain medical conditions or medications. Diagnosis typically involves bone mineral density measurement, often via DXA scan.